![molecular formula C22H20N2O5S B2408851 4-methoxy-3-methyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide CAS No. 922061-49-2](/img/structure/B2408851.png)
4-methoxy-3-methyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methoxy-3-methyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H20N2O5S and its molecular weight is 424.47. The purity is usually 95%.
BenchChem offers high-quality 4-methoxy-3-methyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methoxy-3-methyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Photodynamic Therapy and Photosensitizers
Benzenesulfonamide derivatives have been explored for their potential in photodynamic therapy, especially in cancer treatment. The zinc phthalocyanine derivatives substituted with benzenesulfonamide groups are highlighted for their excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These characteristics make them suitable as Type II photosensitizers for photodynamic therapy in cancer treatment, providing an effective alternative therapy approach (Pişkin, Canpolat, & Öztürk, 2020).
2. Anticancer Activity
Several benzenesulfonamide derivatives have been synthesized and evaluated for their anticancer activity. Notably, microwave-assisted synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules has led to compounds that exhibit promising anticancer activity against various human cancer cell lines. These studies emphasize the potential of benzenesulfonamide derivatives in developing new anticancer agents (Kumar et al., 2015).
3. Soil Contaminant Extraction
Benzenesulfonamide compounds are also used in the environmental sector for the extraction of contaminants from soil samples. An innovative method involving low-pressurized microwave-assisted extraction has been developed for the simultaneous determination of various emerging contaminants, including benzenesulfonamides, in soil. This method showcases the role of benzenesulfonamide compounds in environmental monitoring and contamination control (Speltini et al., 2016).
4. Antimicrobial and Carbonic Anhydrase Inhibitor Effects
Recent studies have synthesized new Schiff bases of Sulfa drugs and their metal complexes, which have shown significant antimicrobial activities and carbonic anhydrase inhibitor effects. The inhibition of carbonic anhydrase enzymes is crucial in various therapeutic applications, indicating the multifunctional potential of benzenesulfonamide derivatives (Alyar et al., 2018).
properties
IUPAC Name |
4-methoxy-3-methyl-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O5S/c1-14-12-16(9-11-19(14)28-3)30(26,27)23-15-8-10-20-17(13-15)22(25)24(2)18-6-4-5-7-21(18)29-20/h4-13,23H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROSWHNXRXLTJJJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4N(C3=O)C)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-3-methyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.